Cas no 5129-78-2 ([formyl(methyl)amino]methyl Benzoate)

• Product Name: [formyl(methyl)amino]methyl Benzoate
• CAS No: 5129-78-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 935140
• PubChem ID: 335947
• Update Time: 2025-04-19

[formyl(methyl)amino]methyl Benzoate Chemical and Physical Properties

Names and Identifiers

• [formyl(methyl)amino]methyl Benzoate
• AC1L7IKJ
• Benzoyloxy-(formyl-methyl-amino)-methan
• benzoyloxy-(formyl-methyl-amino)-methane
• N-(Benzoyloxymethyl)-N-methylformamid
• N-< (benzoyloxy)methyl> -N-methylformamide
• N-Benzoxymethyl-N-methyl-formamid
• N-Benzoyloxymethyl-N-methyl-formamid
• N-benzoyloxymethyl-N-methylformamide
• NSC348406
• DTXSID00319624
• NSC-348406
• 5129-78-2

• Inchi： 1S/C10H11NO3/c1-11(7-12)8-14-10(13)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： XHAXUZNMJLXVJO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CN(C=O)C

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 383.5°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.533
• PSA: 46.61